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Get Quote

Solcitinib Technical Specifications

Property Specification

CAS Number 1206163-45-2 [1] [2] [3]

Molecular Formula C₂₂H₂₃N₅O₂ [1] [2] [3]

Molecular Weight 389.45 g/mol [1] [2] [3]

Purity ≥ 98% to 99.91% (varies by supplier batch) [1] [2] [3]

Physical Form White to off-white solid powder [2]

Storage -20°C, powder form [1] [3]

Pharmacological Profile Value

Primary Target JAK1 [1] [2] [3]

JAK1 IC₅₀ 8 - 9.8 nM [1] [2] [3]

Selectivity (Fold over JAK1) JAK2: 11-fold / JAK3: 55-fold / TYK2: 23-fold [1] [2] [3]
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Experimental Context & Research Use

Solcitinib is an orally active, competitive, and selective JAK1 inhibitor that has been evaluated in clinical

trials for moderate-to-severe plaque-type psoriasis and ulcerative colitis [1] [2] [3]. The quantitative data in

the table above is primarily derived from supplier batch analysis and published in vitro assays [1] [2] [3].

The compound exerts its effect by competitively inhibiting the ATP-binding site of JAK1, which is part of

the crucial JAK-STAT signaling pathway. The diagram below illustrates this pathway and where Solcitinib

acts.
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Diagram of JAK-STAT pathway inhibition by Solcitinib.
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Guidance for Further Information

The search results I obtained lack the specific, detailed experimental protocols for techniques like HPLC that

you require. To build a complete analytical whitepaper, I suggest you:

Contact Suppliers Directly: Reach out to the technical support teams of chemical suppliers like

MedChemExpress (MCE), InvivoChem, or Selleckchem [1] [2] [3]. They often provide
comprehensive Certificate of Analysis (CoA) documents with full methodology for each batch.

Consult Pharmacopoeial Methods: For general guidance on developing purity methods for small
molecules like TKIs, refer to established pharmacopoeias (e.g., USP, Ph. Eur.) and analytical

chemistry journals. The published method for analyzing multiple JAK inhibitors in plasma could serve
as a useful reference for technique selection [4].

Search Patent Literature: The original patent filings for Solcitinib (GSK-2586184) are likely to
contain the most exhaustive synthetic and analytical procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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